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Compound of Interest

Compound Name: CP-447697

Cat. No.: B15604013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
CP-47,497 is a potent synthetic cannabinoid and a high-affinity agonist for the cannabinoid

receptor type 1 (CB1).[1] Developed by Pfizer in the 1980s, it is a non-classical cannabinoid

that is structurally distinct from THC but produces similar physiological and behavioral effects.

[2] Due to its cannabimimetic properties, CP-47,497 is a valuable research tool for studying the

endocannabinoid system, including its role in pain perception, motor control, and

thermoregulation.[2] In rodents, administration of CP-47,497 reliably induces a characteristic

"tetrad" of effects: catalepsy, antinociception (analgesia), hypothermia, and hypolocomotion.[3]

These effects are primarily mediated through the activation of CB1 receptors, which are G-

protein coupled receptors predominantly expressed in the central nervous system.

Mechanism of Action
CP-47,497 acts as an agonist at the CB1 receptor.[1] Binding of CP-47,497 to the CB1 receptor

stimulates G-proteins (Gi/Go), leading to a cascade of intracellular events. This includes the

inhibition of adenylyl cyclase, which reduces cyclic AMP (cAMP) levels, a decrease in the

opening of N-type calcium channels, and the activation of G-protein-gated inward rectifier

potassium (GIRK) channels. The cumulative effect of these signaling events is a dampening of

neuronal activity and a reduction in synaptic neurotransmitter release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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